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Introduction:

Annulenes, a class of monocyclic hydrocarbons with conjugated double bonds, have emerged
as promising materials for a variety of applications in organic electronics. Their unique
electronic properties, which can be tuned by altering the ring size and introducing substituents,
make them attractive candidates for use in organic field-effect transistors (OFETSs), organic
solar cells (OSCs), and organic light-emitting diodes (OLEDs). The aromatic or anti-aromatic
character of annulenes plays a crucial role in determining their charge transport properties.
This document provides detailed application notes, experimental protocols, and performance
data for various annulene derivatives in organic electronic devices.

Annulenes in Organic Field-Effect Transistors
(OFETS)

Annulene derivatives have demonstrated significant potential as active materials in OFETs due
to their ability to form well-ordered molecular packing in the solid state, which is crucial for
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efficient charge transport.

Application Note: Sulphur-Bridged[1]JAnnulenes for
High-Performance OFETs

Sulphur-bridged[1]annulenes, specifically tetrathia[1]annulene[2.1.2.1] derivatives, have been
investigated as p-type semiconductors in OFETs. These macrocycles exhibit good thermal
stability and can be processed from solution to form crystalline thin films. The introduction of
meso-substituents allows for the tuning of their solid-state packing and, consequently, their
charge transport characteristics. Devices fabricated with these materials on
octadecyltrichlorosilane (OTS) modified SiO2 substrates have shown excellent performance
with high charge carrier mobilities and on/off ratios.[2][3][4][5]

Quantitative Data for Annulene-Based OFETs

Annulene Device Mobility (p)

. . On/Off Ratio Ref.
Derivative Architecture [ecm?IVs]

meso-diphenyl
tetrathia[1]annule  Solution-sheared

_ _ > 1076 [7]
ne[2][2][6][6] on SiO2/Si
(DPTTA)
] Thin film on
Tetrathia[1]annul -
OTS-modified 0.23 8.67 x 10”6 [3][5]
ene[2.1.2.1] )
Si02
) Thin film on
Tetrathia[1]annul
OTS-treated 0.05 > 1073 [8]
ene[2.1.2.1] ) ]
SiO2/Si
Antiaromatic Space-charge- Higher than
dehydrobenzo[9]  limited current aromatic - [10]
annulene (SCLC) counterparts
Antiaromatic Space-charge- Higher than
dehydrobenzo[11 limited current aromatic - [10]
Jannulene (SCLC) counterparts
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Experimental Protocol: Fabrication of a Solution-
Sheared Tetrathia[l]Jannulene-Based OFET

This protocol describes the fabrication of a bottom-gate, top-contact OFET using a solution-
shearing method for the deposition of the annulene derivative.

Materials:

» Heavily n-doped Si wafer with a 300 nm thermally grown SiOz2 layer (Substrate)
o Tetrathia[l]annulene[2][2][6][6] derivative (e.g., DPTTA)

e Polystyrene (PS)

e Toluene (anhydrous)

o Octadecyltrichlorosilane (OTS)

e Gold (Au) for source/drain electrodes

e Piranha solution (H2SO4:H202 = 3:1)

» Deionized water

e Acetone

Isopropanol

Equipment:

Spin coater

Solution shearer

Thermal evaporator

Probe station and semiconductor parameter analyzer

UV-Ozone cleaner
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» Glovebox with a nitrogen atmosphere
Procedure:

e Substrate Cleaning and Surface Treatment: a. Clean the Si/SiOz substrates by sonicating in
acetone and isopropanol for 15 minutes each. b. Dry the substrates with a stream of
nitrogen. c. Treat the substrates with UV-Ozone for 15 minutes to create a hydrophilic
surface. d. Immediately immerse the substrates in a 0.1% (v/v) solution of OTS in anhydrous
toluene for 30 minutes in a nitrogen-filled glovebox. e. Rinse the substrates with fresh
toluene and anneal at 120 °C for 20 minutes.

e Semiconductor Solution Preparation: a. Prepare a solution of the tetrathia[l]annulene
derivative and polystyrene (e.g., a 1.1 weight ratio of DPTTA:PS) in toluene at a total
concentration of 5 mg/mL. b. Stir the solution at 60 °C for at least 1 hour to ensure complete
dissolution.

» Active Layer Deposition by Solution Shearing: a. Transfer the substrate to the solution
shearer inside a nitrogen-filled glovebox. b. Preheat the substrate to the desired deposition
temperature (e.g., 90 °C). c. Dispense a small volume of the semiconductor solution at the
edge of the shearing blade. d. Move the blade across the substrate at a constant speed
(e.g., 0.1 mm/s) to deposit a uniform thin film. e. Anneal the film at a temperature just below
the boiling point of the solvent for 10 minutes to remove residual solvent.

» Electrode Deposition: a. Transfer the substrate with the annulene film to a thermal
evaporator. b. Deposit 50 nm of gold through a shadow mask to define the source and drain
electrodes. The channel length and width are defined by the mask (e.g., L=50 um, W =1
mm).

o Device Characterization: a. Transfer the completed device to a probe station. b. Measure the
transfer and output characteristics using a semiconductor parameter analyzer in a nitrogen
atmosphere to determine the field-effect mobility, on/off ratio, and threshold voltage.

Visualization: Charge Transport in
Dehydrobenzo[n]annulenes
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The charge transport properties of dehydrobenzo[n]annulenes ([nN]DBAS) are strongly
influenced by their aromaticity, which varies with the size of the annulene ring. Antiaromatic
[N]DBAs have been shown to exhibit higher hole mobilities than their aromatic counterparts.[10]
This relationship can be visualized as a logical diagram.
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Caption: Relationship between ring size, aromaticity, and hole mobility in
dehydrobenzo[n]annulenes.

Annulenes in Organic Solar Cells (OSCs)

N-annulated perylene diimide derivatives, which are related to annulenes through their
extended 1t-conjugated systems, have been successfully employed as non-fullerene acceptors
in organic solar cells.
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Application Note: N-Annulated Perylene Diimides as
Non-Fullerene Acceptors

N-annulated perylene diimides (PDIs) are attractive non-fullerene acceptors due to their strong
electron-accepting properties, high electron mobility, and excellent photostability. The N-
annulation strategy allows for the tuning of their electronic energy levels to match those of
common donor polymers, facilitating efficient exciton dissociation and charge transport. Solar
cells based on these materials have achieved promising power conversion efficiencies.[12]

Quantitative Data for Annulene-Based OSCs
Annulene Fill
Donor Jsc
-based Voc [V] Factor PCE (%) Ref.
Polymer [mAlcm?]
Acceptor (%)

N-
PTB7-Th annulated - - - 5.54 [12]
PDI dimer

N-
P3TEA annulated - - - 7.55 [12]
PDI dimer

Experimental Protocol: Fabrication of a Bulk
Heterojunction OSC

This protocol outlines the fabrication of a conventional architecture bulk heterojunction solar
cell using an N-annulated PDI as the acceptor.

Materials:

Patterned Indium Tin Oxide (ITO) coated glass substrates

Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS)

Donor polymer (e.g., PTB7-Th)

N-annulated perylene diimide acceptor
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Chlorobenzene (anhydrous)

Calcium (Ca)

Aluminum (Al)

Deionized water, acetone, isopropanol

Equipment:

Spin coater

Glovebox with a nitrogen atmosphere

Thermal evaporator

Solar simulator with an AM 1.5G filter

Source measure unit

Procedure:

Substrate Cleaning: a. Clean the ITO substrates by sonicating sequentially in deionized
water with detergent, deionized water, acetone, and isopropanol for 15 minutes each. b. Dry
the substrates with a nitrogen stream and treat with UV-Ozone for 15 minutes.

Hole Transport Layer (HTL) Deposition: a. Spin-coat a filtered PEDOT:PSS solution onto the
ITO substrate at 4000 rpm for 40 seconds. b. Anneal the substrates at 150 °C for 15 minutes
in air.

Active Layer Deposition: a. Prepare a blend solution of the donor polymer and N-annulated
PDI acceptor (e.g., 1:1.2 weight ratio) in chlorobenzene. b. Inside a nitrogen-filled glovebox,
spin-coat the active layer solution onto the PEDOT:PSS layer at 1000 rpm for 60 seconds. c.
Anneal the film at a specified temperature (e.g., 80-120 °C) for 10 minutes.

Cathode Deposition: a. Transfer the substrates to a thermal evaporator with a base pressure
below 10~° Torr. b. Sequentially deposit a thin layer of Calcium (e.g., 20 nm) followed by a
thicker layer of Aluminum (e.g., 100 nm) through a shadow mask to define the active area.
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o Device Characterization: a. Measure the current density-voltage (J-V) characteristics of the
device under simulated AM 1.5G solar illumination (100 mW/cm?) to determine the open-
circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion
efficiency (PCE).

Visualization: OSC Device Fabrication Workflow

ITO Substrate Cleaning
(Sonication, UV-Ozone)

HTL Deposition
(PEDOT:PSS Spin-Coating)
Active Layer Deposition
(Donor:Acceptor Blend Spin-Coating)

Cathode Deposition
(Thermal Evaporation of Ca/Al)

Device Characterization
(J-V under AM 1.5G)

Click to download full resolution via product page

Caption: Workflow for the fabrication of a bulk heterojunction organic solar cell.
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Annulenes in Organic Light-Emitting Diodes
(OLEDS)

N-annulated perylene diimides have also been utilized as efficient red light emitters in OLEDSs.

Application Note: N-Annulated Perylene Diimides for
Red OLEDs

N-annulated perylene diimides with bulky side-chains can exhibit high photoluminescence
quantum yields in the solid state, making them suitable for use as emitters in OLEDSs.[6]
Solution-processed devices using these materials as the emissive layer have demonstrated
bright red electroluminescence with low turn-on voltages.[6][13]

Quantitative Data for Annulene-Based OLEDs

Device .
. . Luminanc
Emitter Host Architect EQE (%) CIE (x, y) Ref.
e (cdim?)
ure
N-
annulated
) ) Solution-
PDI with - (neat film) ~2000 - Red [6]
) processed
bulky side-
chains
PFO Solution- (0.672,
tPDI2N-EH >1000 - [13]
(blend) processed 0.321)

Experimental Protocol: Fabrication of a Solution-
Processed OLED

This protocol describes the fabrication of a solution-processed OLED using an N-annulated
perylene diimide as the emitter.

Materials:

o Patterned ITO coated glass substrates
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e PEDOT:PSS

e N-annulated perylene diimide emitter

e Poly(9,9-dioctylfluorene) (PFO) as a host (optional)

e Chlorobenzene (anhydrous)

e Lithium Fluoride (LiF)

e Aluminum (Al)

o Deionized water, acetone, isopropanol

Equipment:

Spin coater

Glovebox with a nitrogen atmosphere

Thermal evaporator

Spectrometer and source measure unit for electroluminescence characterization

Procedure:

e Substrate Cleaning and HTL Deposition: a. Follow the same procedure as in the OSC
fabrication protocol (Section 2.3, steps 1 and 2).

o Emissive Layer (EML) Deposition: a. Prepare a solution of the N-annulated PDI emitter (and
host polymer, if used) in chlorobenzene. b. Inside a nitrogen-filled glovebox, spin-coat the
EML solution onto the PEDOT:PSS layer. c. Anneal the film to remove residual solvent.

» Electron Injection Layer (EIL) and Cathode Deposition: a. Transfer the substrates to a
thermal evaporator. b. Sequentially deposit a thin layer of LiF (e.g., 1 nm) followed by a
thicker layer of Aluminum (e.g., 100 nm) through a shadow mask.
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e Encapsulation and Characterization: a. Encapsulate the device in a nitrogen-filled glovebox
using a UV-curable epoxy and a glass coverslip to prevent degradation from air and
moisture. b. Measure the current density-voltage-luminance (J-V-L) characteristics, external
guantum efficiency (EQE), and the Commission Internationale de I'Eclairage (CIE) color

coordinates of the emitted light.

Visualization: OLED Device Structure and Energy Level
Diagram
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OLED Device Structure Energy Level Diagram
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Caption: Schematic of a solution-processed OLED and its corresponding energy level diagram.

Synthesis Protocols for Annulene Derivatives
Synthesis of N-Annulated Perylene Diimide
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This protocol is a general representation based on literature procedures for the synthesis of N-
annulated perylene diimides.[14]

Reaction Scheme:

 Nitration of a perylene diimide derivative.

e Reduction of the nitro group to an amine.

 Intramolecular cyclization to form the N-annulated product.

Materials:

e N,N'-dicyclohexyl-perylene-3,4,9,10-tetracarboxylic bisimide

o Nitric acid

o Sulfuric acid

e Palladium on carbon (Pd/C)

e Hydrogen gas

e Dichlorophenylborane

o Triethylamine

e Toluene

e Tetrahydrofuran (THF)

Procedure:

 Nitration: a. Dissolve the starting perylene diimide in concentrated sulfuric acid. b. Cool the
solution in an ice bath and slowly add a mixture of nitric acid and sulfuric acid. c. Stir the
reaction mixture at room temperature for several hours. d. Pour the mixture into ice water to
precipitate the nitrated product. e. Filter, wash with water, and dry the product.

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://pubs.acs.org/doi/10.1021/jo502296z
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Reduction: a. Suspend the nitrated perylene diimide and Pd/C catalyst in THF. b. Purge the
flask with argon and then introduce hydrogen gas via a balloon. c. Stir the reaction at room
temperature until the starting material is consumed (monitor by TLC). d. Filter the reaction
mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the amino-
perylene diimide.

» N-Annulation: a. Dissolve the amino-perylene diimide in toluene in a Schlenk tube under an
argon atmosphere. b. Add dichlorophenylborane and triethylamine. c. Reflux the mixture for
24 hours. d. Cool to room temperature, remove the solvent under reduced pressure, and
purify the crude product by column chromatography on silica gel to yield the N-annulated
perylene diimide.

Visualization: Synthesis Workflow for N-Annulated
Perylene Diimide

Nitration . Reduction . N-Annulation
O—’( (HNO3, H2505) ) "N"“"PD') '( (Hz, PdIC) ' '(Am'"O'PD' (PhBCI, EtaN) )O

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of an N-annulated perylene diimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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